Cas no 20651-69-8 (Methyl 4-Butylbenzoate)

• Product Name: Methyl 4-Butylbenzoate
• CAS No: 20651-69-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00277209
• CID: 263326
• PubChem ID: 88630
• Update Time: 2025-05-24

Methyl 4-Butylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-butyl-,methyl ester
• Methyl 4-butylbenzoate
• 4-Butyl-Benzoic Acid Methyl Ester
• methyl 4-(n-butyl)benzoate
• p-<n-Butyl>-benzoesaeure-methylester
• RARECHEM AL BF 0288
• 20651-69-8
• EINECS 243-939-3
• AKOS006229551
• CS-0361861
• DTXSID3066637
• Benzoic acid, 4-butyl-, methyl ester
• METHYL4-BUTYLBENZOATE
• SCHEMBL1792416
• methyl 4-n-butylbenzoate
• MFCD00277209
• 4-N-BUTYLBENZOIC ACID METHYL ESTER
• Q63395862
• Benzoic acid, p-butyl-, methyl ester
• TS-00260
• Methyl p-butylbenzoate
• FT-0628623
• NS00026705
• XJRYQLPELPLPHZ-UHFFFAOYSA-N
• 4-Butylbenzoic acid, methyl ester
• Methyl 4-butylbenzoate #
• DB-066275
• Methyl 4-Butylbenzoate

• MDL： MFCD00277209
• Inchi： 1S/C12H16O2/c1-3-4-5-10-6-8-11(9-7-10)12(13)14-2/h6-9H,3-5H2,1-2H3
• InChI Key： XJRYQLPELPLPHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.995
• Boiling Point: 274.4°Cat760mmHg
• Flash Point: 121.2°C
• Refractive Index: 1.5
• PSA: 26.30000
• LogP: 2.81580

Additional information on Methyl 4-Butylbenzoate

Methyl 4-Butylbenzoate (CAS No. 20651-69-8): A Comprehensive Overview

Methyl 4-Butylbenzoate, with the chemical formula C₁₁H₁₄O₂ and the CAS number 20651-69-8, is a compound that has garnered significant attention in the field of organic chemistry and its applications. This ester derivative of benzoic acid is characterized by its pleasant aromatic properties, making it a valuable component in various industrial and pharmaceutical applications.

The structure of Methyl 4-Butylbenzoate consists of a benzene ring substituted with a butyl group at the fourth position and a methyl ester group at the carboxyl position. This unique structural configuration contributes to its distinct chemical behavior and reactivity, which has been extensively studied in recent years. The compound's molecular weight is approximately 178.24 g/mol, and it typically appears as a colorless to pale yellow liquid with a sweet, floral odor.

In the realm of pharmaceutical research, Methyl 4-Butylbenzoate has been explored for its potential pharmacological properties. Recent studies have indicated that this compound may exhibit anti-inflammatory and analgesic effects, primarily due to its ability to modulate certain enzymatic pathways involved in pain and inflammation. The benzoate moiety, in particular, has been associated with these therapeutic effects, although further research is necessary to fully elucidate its mechanisms of action.

One of the most intriguing aspects of Methyl 4-Butylbenzoate is its role as an intermediate in the synthesis of more complex organic molecules. Its versatile structure allows for further functionalization, making it a valuable building block in organic synthesis. For instance, researchers have utilized this compound in the preparation of various heterocyclic compounds, which are known for their diverse biological activities. These derivatives have shown promise in the development of new drugs targeting neurological disorders and infectious diseases.

The industrial applications of Methyl 4-Butylbenzoate are equally noteworthy. Due to its aromatic nature and pleasant odor, it is commonly used as a fragrance component in perfumes, soaps, and cosmetics. Additionally, it serves as a solvent in certain chemical processes and as a precursor in the production of dyes and pigments. The compound's stability under various conditions makes it an ideal candidate for these applications.

Recent advancements in green chemistry have also highlighted the importance of Methyl 4-Butylbenzoate as an eco-friendly solvent alternative. Its low toxicity profile and biodegradability have made it an attractive option for sustainable industrial practices. Researchers are exploring ways to integrate this compound into greener synthetic routes, thereby reducing the environmental impact of chemical manufacturing processes.

The spectroscopic properties of Methyl 4-Butylbenzoate have been thoroughly investigated, providing valuable insights into its molecular structure and interactions. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the hydrogen and carbon environments within the molecule, while infrared (IR) spectroscopy has confirmed the presence of characteristic functional groups such as esters and alkanes. These analytical techniques are crucial for ensuring the purity and identity of Methyl 4-Butylbenzoate in both laboratory and industrial settings.

In conclusion, Methyl 4-Butylbenzoate (CAS No. 20651-69-8) is a multifaceted compound with significant potential in pharmaceuticals, organic synthesis, and industrial applications. Its unique structural features contribute to its diverse range of uses, from medicinal chemistry to sustainable manufacturing practices. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.